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Compound of Interest

Compound Name:
Chlorobis(cyclooctene)rhodium(I)

Dimer

Cat. No.: B578261 Get Quote

Introduction: Chlorobis(cyclooctene)rhodium(I) dimer, often abbreviated as [RhCl(coe)₂]₂, is

an organorhodium compound that serves as a pivotal precursor in the synthesis of numerous

organorhodium catalysts.[1] This air-sensitive, red-brown solid is valued for its high reactivity

and the labile nature of its cyclooctene (coe) ligands, which are readily displaced by other

ligands.[1] This property makes it an excellent starting material for generating catalytically

active species for a wide range of organic transformations, including C-H activation,

asymmetric synthesis, and polymerization processes.[1][2][3]

Physicochemical Properties
The fundamental properties of Chlorobis(cyclooctene)rhodium(I) dimer are summarized

below. This data is critical for stoichiometric calculations in reaction planning and for material

characterization.
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Parameter Value

Molecular Formula C₃₂H₅₆Cl₂Rh₂[2][4][5][6]

Alternate Formula [RhCl(C₈H₁₄)₂]₂[5]

Molecular Weight 717.51 g/mol [2][7]

Appearance Light yellow to red-brown crystalline solid[1][2]

Melting Point 190 °C (decomposes)[2][3]

CAS Number 12279-09-3[4][5][6]

Molecular Structure and Composition
The dimeric structure consists of two rhodium atoms bridged by two chloride ligands. Each

rhodium(I) center is coordinated to two cyclooctene ligands. The diagram below illustrates this

fundamental relationship between the constituent parts of the molecule.

Chlorobis(cyclooctene)rhodium(I) Dimer

Rhodium (Rh)

Chlorine (Cl)
(Bridging Ligand)

Chlorine (Cl)
(Bridging Ligand)COE_

Rhodium (Rh)  coordinates  coordinates

Click to download full resolution via product page

Diagram of the molecular components and their relationships.

Experimental Protocol: Synthesis
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A common method for the preparation of Chlorobis(cyclooctene)rhodium(I) dimer involves

the reduction of a rhodium(III) salt in the presence of the cyclooctene ligand.

Objective: To synthesize Chlorobis(cyclooctene)rhodium(I) dimer from hydrated rhodium(III)

chloride.

Materials:

Hydrated rhodium(III) chloride (RhCl₃·xH₂O)

cis-Cyclooctene (C₈H₁₄)

Ethanol (or another suitable alcohol solvent)

Inert gas (Argon or Nitrogen)

Standard Schlenk line or glovebox equipment

Procedure:

Under an inert atmosphere, dissolve hydrated rhodium(III) chloride in a suitable alcohol

solvent.

Add an excess of cis-cyclooctene to the solution.

Allow the reaction mixture to stir at room temperature.[1]

The reaction progress is typically indicated by a color change as the Rh(III) is reduced to

Rh(I) and the complex precipitates.

The resulting solid product is collected by filtration, washed with a small amount of the

alcohol solvent, and dried under vacuum.

Due to its air sensitivity, the final product should be stored under an inert atmosphere.[1]

This straightforward synthesis provides a highly reactive and versatile precursor for further

catalytic applications. The lability of the cyclooctene ligands is key to its utility, allowing for easy

substitution by a wide variety of other ligands to generate custom catalysts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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